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amino)piperidine

Cat. No. B1275665

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides an in-depth overview of the physicochemical properties of 1-
Benzyl-4-(N-Boc-amino)piperidine, with a central focus on its melting point. It includes a
detailed experimental protocol for melting point determination and a logical workflow for its
chemical characterization.

Introduction

1-Benzyl-4-(N-Boc-amino)piperidine, also known as tert-butyl (1-benzylpiperidin-4-
yl)carbamate, is a heterocyclic organic compound.[1] The N-benzyl piperidine structural motif is
frequently utilized in drug discovery due to its structural flexibility and three-dimensional nature.
[2] This versatile scaffold allows for the fine-tuning of both the efficacy and physicochemical
properties of potential drug candidates.[2] As a derivative, 1-Benzyl-4-(N-Boc-
amino)piperidine serves as a key intermediate in the synthesis of more complex molecules,
particularly in the development of novel therapeutics.[1] Accurate determination of its physical
properties, such as the melting point, is a critical first step in verifying its purity and identity for
further use in research and development.[3][4]

Physicochemical Properties
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The fundamental physical and chemical properties of 1-Benzyl-4-(N-Boc-amino)piperidine
are summarized in the table below for easy reference.

Property Value Reference
Appearance White crystalline solid [1]

Melting Point 122-125 °C (lit.) [5][6]
Molecular Formula C17H26N202 [11[7]
Molecular Weight 290.40 g/mol [1107]

CAS Number 73889-19-7 [1][5]

Purity (by HPLC) > 95.00% - 98% [1]
Solubility Soluble in methanol [1]

Experimental Protocol: Melting Point Determination
by Capillary Method

The following protocol details the standard capillary method for determining the melting point of
a crystalline solid like 1-Benzyl-4-(N-Boc-amino)piperidine.[3][4][8]

Objective: To accurately determine the melting range of a solid crystalline sample.

Materials and Equipment:

1-Benzyl-4-(N-Boc-amino)piperidine sample

Melting point apparatus

Capillary tubes (closed at one end)

Mortar and pestle

Spatula

Watch glass
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Procedure:
e Sample Preparation:

o Ensure the crystalline solid is clean and dry.[9] If the sample consists of large crystals, it
must be crushed into a fine, uniform powder using a mortar and pestle.[4][9] This ensures
efficient and uniform heat transfer.[4]

o Place a small amount of the powdered sample onto a clean watch glass.

o Invert a capillary tube and press the open end into the powder until a small amount is
trapped inside.[9]

o Tap the bottom of the capillary tube on a hard surface to pack the sample tightly into the
closed end.[4] The packed sample height should be between 2-4 mm.[10]

e Preliminary (Rapid) Melting Point Determination:

[¢]

Place the packed capillary tube into the heating block of the melting point apparatus.

[e]

Set the apparatus to heat at a rapid rate (e.g., 10-20 °C per minute).[4][9]

o

Observe the sample and record the approximate temperature at which it melts. This
provides a rough estimate of the melting point.[9]

o

Allow the apparatus to cool to at least 20 °C below the estimated melting point before
proceeding.[9]

e Accurate Melting Point Determination:
o Insert a fresh, newly packed capillary tube into the apparatus.

o Heat the sample rapidly until the temperature is about 10-15 °C below the approximate
melting point found in the preliminary run.[10]

o Reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium between the
sample and the thermometer.[9]
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o Carefully observe the sample through the eyepiece.

o Record the temperature at which the first droplet of liquid appears. This is the beginning of
the melting range.[9]

o Continue heating and record the temperature at which the last solid crystal melts into a
clear liquid. This is the end of the melting range.

« Interpretation of Results:
o A pure compound will typically exhibit a sharp melting range of 1-3 °C.[10]

o The presence of impurities generally causes a depression of the melting point and a
broadening of the melting range.[9] If the observed melting range is greater than 3 °C, the
sample is likely impure.[9]

Visualization of the Characterization Workflow

The following diagram illustrates a logical workflow for the physicochemical characterization of
a synthesized chemical intermediate like 1-Benzyl-4-(N-Boc-amino)piperidine, highlighting
the role of melting point determination in assessing purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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